Cas no 1805516-97-5 (Ethyl 5-bromo-2-bromomethyl-4-cyanobenzoate)

• Product Name: Ethyl 5-bromo-2-bromomethyl-4-cyanobenzoate
• CAS No: 1805516-97-5
• MF: C₁₁H₉Br₂NO₂
• MW: 347.002661466599
• CID: 4948600
• Update Time: 2025-10-30

Ethyl 5-bromo-2-bromomethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-bromomethyl-4-cyanobenzoate

• Inchi： 1S/C11H9Br2NO2/c1-2-16-11(15)9-4-10(13)8(6-14)3-7(9)5-12/h3-4H,2,5H2,1H3
• InChI Key： MUSYPNQXECIGEC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(=CC=1C(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-2-bromomethyl-4-cyanobenzoate

Research Brief on Ethyl 5-bromo-2-bromomethyl-4-cyanobenzoate (CAS: 1805516-97-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-bromo-2-bromomethyl-4-cyanobenzoate (CAS: 1805516-97-5) is a brominated aromatic ester derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a synthetic intermediate. This compound's unique structural features, including the bromomethyl and cyano functional groups, make it a valuable building block for the synthesis of more complex molecules, particularly in drug discovery and development.

Recent studies have explored the use of Ethyl 5-bromo-2-bromomethyl-4-cyanobenzoate as a key intermediate in the synthesis of various biologically active compounds. Its reactivity allows for multiple substitution reactions, enabling the construction of diverse molecular scaffolds. Researchers have particularly focused on its application in the development of kinase inhibitors and other small-molecule therapeutics targeting cancer and inflammatory diseases.

In synthetic methodology development, 1805516-97-5 has been employed in palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective use in constructing indole-based scaffolds through a novel tandem coupling-cyclization approach, yielding compounds with promising anticancer activity against multiple cancer cell lines.

The compound's stability and solubility profile have also been investigated, with recent findings suggesting optimal handling conditions for its use in pharmaceutical synthesis. Research indicates that proper storage at -20°C under inert atmosphere significantly improves its shelf life and maintains reactivity for subsequent transformations.

From a safety and toxicological perspective, preliminary studies on 1805516-97-5 suggest standard handling precautions for brominated compounds should be followed. Recent toxicology screenings have shown moderate cytotoxicity at higher concentrations, emphasizing the need for proper safety measures in laboratory settings.

Looking forward, Ethyl 5-bromo-2-bromomethyl-4-cyanobenzoate continues to show promise as a versatile synthetic building block. Current research directions include exploring its use in DNA-encoded library synthesis and fragment-based drug discovery approaches. The compound's unique combination of functional groups offers multiple vectors for diversification, making it particularly valuable in modern medicinal chemistry campaigns.

For researchers working with this compound, recent literature recommends careful optimization of reaction conditions when employing 1805516-97-5 in complex syntheses. Particular attention should be paid to the competing reactivity of the bromomethyl and cyano groups, which can be selectively manipulated depending on the desired transformation pathway.